4-(3-methyl-1H-pyrazol-1-yl)benzaldehyde
Cat. No. B2523184
M. Wt: 186.214
InChI Key: ILCHHKXIMMFZNI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04366189
Procedure details
Using the method of Rosenmund, 88 g of the above 3-methyl-1-(4-chloroformylphenyl)pyrazole are hydrogenated with hydrogen at 140° C. in 900 ml of xylene with the addition of 0.23 g of thiourea and 9 g of Pd/BaSO4 (5%). After cooling to 80° C. and removing the catalyst by filtration, the xylene solution is evaporated to dryness and the precipitated product is recrystallised from a mixture of hexane and toluene, affording 68.3 g of 3-methyl-1-(4-formylphenyl)pyrazole in the form of pale yellow crystals with a melting point of 96°-98° C.
Name
3-methyl-1-(4-chloroformylphenyl)pyrazole
Quantity
88 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[CH:6]=[CH:5][N:4]([C:7]2[CH:12]=[CH:11][C:10]([C:13](Cl)=[O:14])=[CH:9][CH:8]=2)[N:3]=1.[H][H].NC(N)=S>C1(C)C(C)=CC=CC=1.[Pd].[O-]S([O-])(=O)=O.[Ba+2]>[CH3:1][C:2]1[CH:6]=[CH:5][N:4]([C:7]2[CH:12]=[CH:11][C:10]([CH:13]=[O:14])=[CH:9][CH:8]=2)[N:3]=1 |f:4.5.6|
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Inputs
Step One
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Name
|
3-methyl-1-(4-chloroformylphenyl)pyrazole
|
|
Quantity
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88 g
|
|
Type
|
reactant
|
|
Smiles
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CC1=NN(C=C1)C1=CC=C(C=C1)C(=O)Cl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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80 °C
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Other
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Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
|
removing the catalyst
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
by filtration
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
the xylene solution is evaporated to dryness
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
the precipitated product is recrystallised from a mixture of hexane and toluene
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC1=NN(C=C1)C1=CC=C(C=C1)C=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 68.3 g | |
| YIELD: CALCULATEDPERCENTYIELD | 92% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
